4-{[(3-hydroxyphenyl)amino]sulfonyl}-N-methyl-2-thiophenecarboxamide

• IUPAC Name: 4-[(3-hydroxyphenyl)sulfamoyl]-N-methylthiophene-2-carboxamide
• InChI: InChI=1S/C12H12N2O4S2/c1-13-12(16)11-6-10(7-19-11)20(17,18)14-8-3-2-4-9(15)5-8/h2-7,14-15H,1H3,(H,13,16)
• InChI Key: SMNJFEUFVNHMCR-UHFFFAOYSA-N
• Canonical SMILES: CNC(=O)C1=CC(=CS1)S(=O)(=O)NC2=CC(=CC=C2)O
• Molecular Formula: C12H12N2O4S2
• Molecular Weight: 312.4 g/mol

Description

4-{[(3-hydroxyphenyl)amino]sulfonyl}-N-methyl-2-thiophenecarboxamide is a useful research compound. Its molecular formula is C12H12N2O4S2 and its molecular weight is 312.4 g/mol. The purity is usually 95%.
The exact mass of the compound this compound is 312.02384922 g/mol and the complexity rating of the compound is 449. The storage condition is unknown. Please store according to label instructions upon receipt of goods.
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Scientific Research Applications

Antiandrogenic Properties and Synthesis

The compound's structural motif has been explored in the context of nonsteroidal antiandrogens, particularly in the synthesis and structure-activity relationships of derivatives with antiandrogen activity. Such research has led to the development of compounds for treating androgen-responsive conditions, highlighting the therapeutic significance of these chemical frameworks (Tucker, Crook, & Chesterson, 1988).

Polymer Science Applications

In polymer science, derivatives of the chemical structure have been utilized in the synthesis of novel thermally stable polyimides. These polyimides, incorporating flexible diamine structures, showcase improved material properties such as thermal stability and potential applications in high-performance materials (Mehdipour‐Ataei, Sarrafi, & Hatami, 2004).

Anticancer Research

Research into derivatives containing the phenylaminosulfanyl moiety has evaluated their cytotoxic activity against various human cancer cell lines. These studies underscore the potential of such compounds as leads in the development of new anticancer agents, highlighting the importance of structural motifs for therapeutic applications (Ravichandiran et al., 2019).

Environmental Degradation Studies

The environmental degradation of sulfonamide antibiotics, related by structural similarity, involves pathways initiated by ipso-hydroxylation. Such studies are crucial for understanding the environmental impact and degradation mechanisms of these compounds, offering insights into the broader implications of sulfonamides in ecological contexts (Ricken et al., 2013).